Cas no 698-87-3 (Methylbenzeneethanol)

• Product Name: Methylbenzeneethanol
• CAS No: 698-87-3
• MF: C₉H₁₂O
• MW: 136.190982818604
• MDL: MFCD00004540
• CID: 504155
• PubChem ID: 87574461
• Update Time: 2025-06-09

Methylbenzeneethanol Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-propanol
• .α.-Methylphenethyl alcohol
• 1-Phenylpropan-2-ol
• Benzeneethanol, a-methyl-
• BENZYLMETHYLCARBINOL
• Methylbenzeneethanol
• Α-METHYL-BENZENEETHANOL
• 2-Hydroxy-1-phenylpropane
• 2-Propanol, 1-phenyl-
• Benzenethanol, α-methyl-
• NSC 53553
• Phenethyl alcohol, α-methyl-
• α-Methylbenzeneethanol
• α-Methylphenethyl alcohol
• 3-Phenyl-2-hydroxypropane
• 3-Phenyl-2-propanol
• Benzylethyl alcohol
• Benzyl methyl carbinol
• Benzeneethanol, .alpha.-methyl-
• Benzeneethanol, alpha-methyl-
• alpha-Methyl-phenethyl alcohol
• alpha-Methylbenzeneethanol
• .alpha.-Methylphenethyl alcohol
• 1-phenyl-propan-2-ol
• Phenethyl alcohol, .alpha.-methyl-
• (+/-)-1-Phenyl-2-propanol
• 1 - Phenyl - 2 - propanol
• Phenethyl alcohol, alpha-methyl-
• WYTRYI

• MDL： MFCD00004540
• Inchi： 1S/C9H12O/c1-8(10)7-9-5-3-2-4-6-9/h2-6,8,10H,7H2,1H3
• InChI Key： WYTRYIUQUDTGSX-UHFFFAOYSA-N
• SMILES： OC(C)CC1C=CC=CC=1
• BRN： 3195621

Computed Properties

• Exact Mass: 136.08886
• Monoisotopic Mass: 136.088815
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: Not determined
• XLogP3: 2
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.973 g/mL at 25 °C(lit.)
• Melting Point: 135-136 ºC
• Boiling Point: 219-221 °C(lit.)
• Flash Point: Degrees Fahrenheit:185°F
  Degrees Celsius:85°C
  
• Refractive Index: n20/D 1.522(lit.)
• PSA: 20.23
• LogP: 1.60990
• Solubility: Not determined

Methylbenzeneethanol Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 23-24/25
• RTECS：SG8589500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether